![molecular formula C19H17ClN2O3 B2672173 Methyl 4-((4-chlorophenyl)amino)-6-ethoxyquinoline-2-carboxylate CAS No. 1207032-23-2](/img/structure/B2672173.png)
Methyl 4-((4-chlorophenyl)amino)-6-ethoxyquinoline-2-carboxylate
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Description
Methyl 4-((4-chlorophenyl)amino)-6-ethoxyquinoline-2-carboxylate is a useful research compound. Its molecular formula is C19H17ClN2O3 and its molecular weight is 356.81. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
Methyl 4-((4-chlorophenyl)amino)-6-ethoxyquinoline-2-carboxylate and its analogs have been employed in organic synthesis and catalysis. For example, the reduction of nitroarenes to aminoarenes using formic acid in the presence of a ruthenium catalyst highlights the utility of quinoline derivatives in synthesizing aminoarenes, which are valuable intermediates in the production of pharmaceuticals and agrochemicals (Watanabe et al., 1984). Additionally, the preparation of 4-substituted 3-amino-2-chloropyridines through a new method illustrates the versatility of quinoline derivatives in synthesizing complex heterocyclic compounds (Bakke & Říha, 2001).
Antimicrobial Activity
Several studies have explored the antimicrobial potential of quinoline derivatives. For instance, new quinazolines synthesized as potential antimicrobial agents show promise in this area (Desai et al., 2007). These compounds, including this compound derivatives, exhibit significant activity against a range of bacterial and fungal pathogens, suggesting their potential as novel antimicrobial agents.
Potential Therapeutic Applications
The exploration of quinoline derivatives in drug discovery has led to the identification of compounds with potent biological activities. For example, the discovery of N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine as a potent apoptosis inducer and efficacious anticancer agent highlights the therapeutic potential of quinoline derivatives in treating cancer (Sirisoma et al., 2009). This compound's ability to penetrate the blood-brain barrier further emphasizes the significance of quinoline derivatives in developing treatments for brain-related malignancies.
Properties
IUPAC Name |
methyl 4-(4-chloroanilino)-6-ethoxyquinoline-2-carboxylate |
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InChI |
InChI=1S/C19H17ClN2O3/c1-3-25-14-8-9-16-15(10-14)17(11-18(22-16)19(23)24-2)21-13-6-4-12(20)5-7-13/h4-11H,3H2,1-2H3,(H,21,22) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQRIYFSLMAVRZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(C=C2NC3=CC=C(C=C3)Cl)C(=O)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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